Cas no 80576-74-5 (Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-)

• Product name: Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
• CAS No: 80576-74-5
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 705394
• PubChem ID: 15570614

Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
• 4-(4-bromo-5-oxopentan-2-yl)benzoic acid
• 80576-74-5
• DTXSID20574556

• Inchi： InChI=1S/C12H13BrO3/c1-8(6-11(13)7-14)9-2-4-10(5-3-9)12(15)16/h2-5,7-8,11H,6H2,1H3,(H,15,16)
• InChI Key： HTHKGCHKPIUJQY-UHFFFAOYSA-N
• SMILES： CC(CC(C=O)Br)C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų